BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to 3-Methoxy-4-
hydroxyphenylglycolaldehyde: An Intermediate
in Catecholamine Metabolism

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

3-Methoxy-4-
Compound Name:
hydroxyphenylglycolaldehyde

Cat. No. B101626

For researchers, scientists, and professionals in drug development, understanding the
metabolic pathways of catecholamines is crucial for pharmacology, neuroscience, and the
study of various pathological states. This technical guide provides an in-depth overview of 3-
Methoxy-4-hydroxyphenylglycolaldehyde, a key intermediate in the degradation of
norepinephrine and epinephrine.

Compound Identification and Chemical Structure

3-Methoxy-4-hydroxyphenylglycolaldehyde is a metabolite formed through the action of
monoamine oxidase (MAO) on metanephrine and normetanephrine.[1][2] It belongs to the
class of organic compounds known as methoxyphenols.

Table 1: Chemical and Physical Properties of 3-Methoxy-4-hydroxyphenylglycolaldehyde
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Property Value Source
CAS Number 17592-23-3 [3]
Molecular Formula CoH1004 [3]
Molecular Weight 182.17 g/mol [3]

2-hydroxy-2-(4-hydroxy-3-
IUPAC Name [3]
methoxyphenyl)acetaldehyde

VISAIJVAPYPFKCL-
InChl Key [3]
UHFFFAOYSA-N

Physical Description Solid [3]

Role in the Catecholamine Metabolic Pathway

3-Methoxy-4-hydroxyphenylglycolaldehyde is a transient intermediate in the metabolic
cascade of catecholamines, specifically norepinephrine and epinephrine.[4] These
neurotransmitters are first O-methylated by catechol-O-methyltransferase (COMT) to form
normetanephrine and metanephrine, respectively.[4] Subsequently, monoamine oxidase (MAQ)
acts on these metabolites to produce 3-Methoxy-4-hydroxyphenylglycolaldehyde.[1][2] This
aldehyde is then further metabolized by either aldehyde dehydrogenase to form
vanillylmandelic acid (VMA), a major endpoint of catecholamine metabolism, or reduced by
alcohol dehydrogenase to 3-Methoxy-4-hydroxyphenylglycol (MHPG).[5]

Caption: Metabolic Pathway of Catecholamines.

Quantitative Data

Direct quantitative data for 3-Methoxy-4-hydroxyphenylglycolaldehyde in biological matrices
is scarce, likely due to its nature as a short-lived intermediate. However, extensive quantitative
data exists for its more stable, downstream metabolite, 3-Methoxy-4-hydroxyphenylglycol
(MHPG), which is often used as an index of norepinephrine turnover.

Table 2: Representative Concentrations of 3-Methoxy-4-hydroxyphenylglycol (MHPG) in
Human Biological Fluids
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Concentration

Biological Matrix Subject Group Source
(mean % SD)
Plasma 2.98 £ 0.66 ng/mL 22 normal controls [6]
Plasma 21.16 £ 9.58 ng/mL 16 orthopedic patients  [7]
) 1.67 £ 0.65 pg/mg ] )
Urine o 16 orthopedic patients  [7]
creatinine
) 0.86 pg/mg creatinine )
Urine 35 normal subjects [1]

(mean)

Cerebrospinal Fluid
(CSF)

24.08 £ 8.10 ng/mL

16 orthopedic patients

[7]

Experimental Protocols
Synthesis of 3-Methoxy-4-hydroxyphenylglycolaldehyde

A specific, detailed experimental protocol for the synthesis of 3-Methoxy-4-

hydroxyphenylglycolaldehyde is not readily available in the scientific literature. However, a

general synthetic approach can be conceptualized. The synthesis would likely involve the

controlled oxidation of its corresponding alcohol, 3-Methoxy-4-hydroxyphenylglycol (MHPG).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 3-Methoxy-4-
hydroxyphenylglycolaldehyde: An Intermediate in Catecholamine Metabolism]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b101626#3-
methoxy-4-hydroxyphenylglycolaldehyde-cas-number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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